2-Amino-2-[3-[(2,6-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-[(2,6-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C14H15F2NO2/c15-9-2-1-3-10(16)8(9)4-13-5-14(6-13,7-13)11(17)12(18)19/h1-3,11H,4-7,17H2,(H,18,19)
• InChI Key: FYYHJBKKDPJSQQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(C(=O)O)N)CC3=C(C=CC=C3F)F
• Molecular Formula: C14H15F2NO2
• Molecular Weight: 267.27 g/mol

Description

2-Amino-2-[3-[(2,6-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid (also known as LY404039) is a compound that has been extensively studied in scientific research for its potential therapeutic applications.

Mechanism of Action

LY404039 acts as a selective mGluR2/3 receptor agonist, which modulates the release of glutamate in the brain. This modulation of glutamate release has been shown to have anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
LY404039 has been shown to decrease anxiety-like behavior in animal models, as well as improve depressive symptoms. It has also been shown to have antipsychotic effects in animal models of schizophrenia. In addition, LY404039 has been investigated for its potential as a treatment for chronic pain and addiction, as it has been shown to reduce pain sensitivity and drug-seeking behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using LY404039 in lab experiments is its selectivity for mGluR2/3 receptors, which allows for more targeted studies. However, one limitation is that the compound has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on LY404039. One area of interest is its potential as a treatment for addiction, as it has shown promise in reducing drug-seeking behavior in animal models. Additionally, further investigation into its effects on chronic pain could lead to the development of new pain medications. Finally, more research is needed to fully understand the mechanisms underlying its anxiolytic, antidepressant, and antipsychotic effects.

Synthesis Methods

The synthesis of LY404039 involves the reaction of 2,6-difluorobenzylbromide with bicyclo[1.1.1]pentan-1-amine, followed by the addition of N-Boc-glycine and subsequent deprotection with trifluoroacetic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

LY404039 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, and schizophrenia. It has also been investigated for its potential as a treatment for chronic pain and addiction.